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Compound of Interest

Compound Name: Methyl 5-bromo-4-methylpicolinate

Cat. No.: B1527124 Get Quote

For Immediate Release: This document provides essential, immediate safety and logistical

information for the proper disposal of Methyl 5-bromo-4-methylpicolinate (CAS No. 886365-

06-6). As a brominated heterocyclic compound, its handling and disposal require strict

adherence to established protocols to ensure personnel safety and environmental compliance.

This guide is intended for researchers, scientists, and drug development professionals who

may handle this or structurally similar compounds.

Hazard Assessment and Chemical Profile
Methyl 5-bromo-4-methylpicolinate is a halogenated organic compound. While specific

toxicity data for this exact compound is not extensively published, its structural class

necessitates careful handling. The primary hazards are associated with irritation and potential

harm if ingested or inhaled.

Key Safety and Handling Data:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1527124?utm_src=pdf-interest
https://www.benchchem.com/product/b1527124?utm_src=pdf-body
https://www.benchchem.com/product/b1527124?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1527124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 886365-06-6 [1]

Molecular Formula C₈H₈BrNO₂ [1]

Molecular Weight 230.06 g/mol [1]

Appearance White to light yellow solid [1]

Hazard Statements

H303 (May be harmful if

swallowed), H320 (Causes eye

irritation)

[1]

Signal Word Warning [1]

GHS Pictogram GHS07 (Irritant) [1]

Storage
Inert atmosphere, Room

Temperature
[1]

The presence of a carbon-halogen bond places Methyl 5-bromo-4-methylpicolinate into the

category of halogenated organic compounds. The U.S. Environmental Protection Agency (EPA)

regulates many such compounds as hazardous waste, meaning they cannot be disposed of

through standard municipal waste streams.[2]

Core Disposal Protocol: A Step-by-Step Guide
The following procedure must be followed for the safe disposal of Methyl 5-bromo-4-
methylpicolinate and any materials grossly contaminated with it.

Personal Protective Equipment (PPE)
Before handling any waste, ensure the following PPE is worn to prevent skin and eye

exposure:

Nitrile gloves: Or other chemically resistant gloves.

Safety goggles or a face shield: To protect against splashes or fine dust.[3]

Laboratory coat: To prevent contamination of personal clothing.
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Waste Segregation and Collection
Proper segregation is critical to prevent dangerous chemical reactions and to ensure compliant

disposal.

Designate a specific hazardous waste container. This container must be:

Made of a compatible material (e.g., high-density polyethylene).

In good condition with a secure, sealable lid.[4]

Clearly labeled as "Hazardous Waste: Halogenated Organics" and must include the full

chemical name: "Methyl 5-bromo-4-methylpicolinate".[4] Do not use abbreviations or

chemical formulas on the primary label.[4]

Collect the waste.

Carefully transfer solid waste into the designated container using a dedicated scoop or

spatula. Avoid generating dust.

Place any contaminated disposable materials, such as weighing paper, gloves, and paper

towels, into the same container.[5]

For solutions, add the liquid waste to a designated "Halogenated Liquid Waste" container.

Never mix halogenated waste with non-halogenated waste.[4]

On-Site Storage
Securely seal the waste container. The container must be vapor-tight and spill-proof.[4]

Store the container in a designated, well-ventilated waste accumulation area. This area

should be away from incompatible materials, such as strong oxidizing agents.[6][7]

The storage area must be clearly marked as a hazardous waste storage location.

Final Disposal
Arrange for professional collection. Contact your institution's Environmental Health and

Safety (EHS) office or a licensed environmental waste management company to schedule a
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pickup.

Ensure regulatory compliance. All disposal must be carried out in accordance with local,

state, and federal regulations.[6] In the United States, this includes adherence to the EPA

guidelines listed in 40 CFR 261.3.[6]

The disposal workflow is summarized in the diagram below.
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Disposal workflow for Methyl 5-bromo-4-methylpicolinate.

Emergency Procedures: Spill Management
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In the event of a spill, immediate and correct action is crucial to mitigate exposure and

environmental contamination.

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

if necessary.

Assess the Spill: Determine the extent of the spill and whether it is manageable with

available resources. For large or unmanageable spills, contact your EHS office or emergency

responders immediately.

Don PPE: Wear appropriate PPE, including double-gloving if necessary and respiratory

protection if the material is dusty or volatile.

Containment and Cleanup:

For solid spills, gently cover the spill with an inert absorbent material like vermiculite or

sand to prevent dust from becoming airborne.[6]

Carefully sweep up the absorbed material and place it into the designated hazardous

waste container.[5]

For liquid spills, absorb the solution with a liquid-binding material such as diatomite or

universal binders.[8]

Decontamination:

Decontaminate the spill area and any equipment used for cleanup with a suitable solvent

(e.g., alcohol), followed by soap and water.[8]

Place all cleanup materials into the hazardous waste container.

Reporting: Report the incident to your supervisor and EHS department, documenting the

details of the spill and the cleanup procedure.

The decision-making process for spill cleanup is outlined below.
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Decision workflow for spill management.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1527124?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1527124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


U.S. Environmental Protection Agency. (n.d.). eCFR — Appendix III to Part 268 — List of
Halogenated Organic Compounds Regulated Under § 268.32.
Braun Research Group, University of Illinois Urbana-Champaign. (n.d.). Halogenated
Organic Liquids - Standard Operating Procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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